Cas no 61379-69-9 (piperazine, 1-cyclobutyl-4-nitroso- (9ci))

piperazine, 1-cyclobutyl-4-nitroso- (9ci) structure
61379-69-9 structure
Product name:piperazine, 1-cyclobutyl-4-nitroso- (9ci)
CAS No:61379-69-9
MF:C8H15N3O
MW:169.224201440811
CID:954408
PubChem ID:45099496

piperazine, 1-cyclobutyl-4-nitroso- (9ci) Chemical and Physical Properties

Names and Identifiers

    • piperazine, 1-cyclobutyl-4-nitroso- (9ci)
    • 1-cyclobutyl-4-nitrosopiperazine
    • 8-METHYLHEXAHYDRO-2H-PYRAZINO[1,2-A]PYRAZIN-1(6H)-ONE
    • Piperazine, 1-cyclobutyl-4-nitroso-
    • DB-327219
    • DTXSID90667924
    • 61379-69-9
    • Inchi: InChI=1S/C8H15N3O/c12-9-11-6-4-10(5-7-11)8-2-1-3-8/h8H,1-7H2
    • InChI Key: RBUGEGXEKARMNH-UHFFFAOYSA-N
    • SMILES: C1CC(C1)N2CCN(CC2)N=O

Computed Properties

  • Exact Mass: 169.121512110g/mol
  • Monoisotopic Mass: 169.121512110g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.9Ų
  • XLogP3: 1.1

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